Cas no 15509-36-1 (2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo-)

2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo- structure
15509-36-1 structure
Product Name:2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo-
CAS No:15509-36-1
MF:C11H8O6S
MW:268.242622375488
CID:167236
PubChem ID:220302
Update Time:2025-04-19

2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo-
    • 3-hydroxy-7-sulfonaphthalene-2-carboxylic acid
    • 2-Naphthoic acid, 3-hydroxy-7-sulfo-
    • 3-Hydroxy-7-sulfo-[2]naphthoesaeure
    • 3-hydroxy-7-sulfo-[2]naphthoic acid
    • 3-Hydroxy-7-sulfo-2-naphthoesaeure
    • 3-Hydroxy-7-sulfo-naphthalin-2-carbonsaeure
    • 3-Hydroxy-7-sulpho-2-naphthoesaeure
    • 3-Oxy-naphthalin-carbonsaeure-(2)-sulfonsaeure-(7)
    • 3-Oxy-naphthoesaeure-(2)-sulfonsaeure-(7)
    • AC1L58LB
    • AC1Q6WQL
    • CTK0H7864
    • HMS3087N21
    • NSC2852
    • AKOS025261080
    • starbld0023301
    • 3-Hydroxy-7-sulfo-2-naphthoic acid
    • FT779Y4QSF
    • SMR001547173
    • DTXSID60935127
    • 2-Naphthalenecarboxylic acid, 3-hydroxy-7-sulfo-
    • 3-Hydroxy-7-sulfo-2-naphthalenecarboxylic acid
    • 15509-36-1
    • VS-12652
    • SCHEMBL367574
    • MLS002637647
    • NSC 2852
    • NSC-2852
    • CHEMBL1903945
    • Inchi: 1S/C11H8O6S/c12-10-5-6-1-2-8(18(15,16)17)3-7(6)4-9(10)11(13)14/h1-5,12H,(H,13,14)(H,15,16,17)
    • InChI Key: NZJXVZBWNVXRHJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C=C(C(C(=O)O)=CC=2C=1)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 268.00414
  • Monoisotopic Mass: 268.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.705
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.725
  • PSA: 111.9
  • LogP: 2.57110
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